Cas no 62469-51-6 (2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate)

2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate structure
62469-51-6 structure
Product name:2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate
CAS No:62469-51-6
MF:C27H36N2O2
MW:420.58694
CID:1637536
PubChem ID:3046647

2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate Chemical and Physical Properties

Names and Identifiers

    • 2-piperidin-1-yl-1-(piperidin-1-ylmethyl)ethyl diphenylacetate
    • 1,3-di(piperidin-1-yl)propan-2-yl 2,2-diphenylacetate
    • alpha-Phenylbenzeneacetic acid 2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester
    • DTXSID70211505
    • 62469-51-6
    • BRN 1664627
    • Benzeneacetic acid, alpha-phenyl-, 2-(1-piperidinyl)-1-(1-piperidinylmethyl)ethyl ester
    • Inchi: InChI=1S/C27H36N2O2/c30-27(26(23-13-5-1-6-14-23)24-15-7-2-8-16-24)31-25(21-28-17-9-3-10-18-28)22-29-19-11-4-12-20-29/h1-2,5-8,13-16,25-26H,3-4,9-12,17-22H2
    • InChI Key: PMKUJWAYASFVCU-UHFFFAOYSA-N
    • SMILES: C1CCN(CC1)CC(CN2CCCCC2)OC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 420.27788
  • Monoisotopic Mass: 420.277678395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • PSA: 32.78

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